Molecular Weight and Hydrogen Bonding Capacity vs. 4-Amino Analogue
The target compound possesses a higher molecular weight (247.34 vs. 233.31 g/mol) and an additional hydrogen bond donor atom compared to its closest commercially available analog, 4-amino-N-[2-(pyrrolidin-1-yl)ethyl]benzamide (CAS: 51-07-0) . This is a direct result of the 4-aminomethyl substitution replacing the 4-amino group, adding a methylene unit and the inherent donor capacity of the benzylamine moiety. This shift increases molecular bulk and hydrogen bonding potential, both of which are key parameters in Lipinski's Rule of 5 and influence target binding entropy.
| Evidence Dimension | Molecular Weight (Calculated) |
|---|---|
| Target Compound Data | 247.34 g/mol |
| Comparator Or Baseline | 4-amino-N-[2-(pyrrolidin-1-yl)ethyl]benzamide: 233.31 g/mol |
| Quantified Difference | +14.03 g/mol (+6.0%) |
| Conditions | In silico computation based on molecular formula (C14H21N3O vs. C13H19N3O). |
Why This Matters
The higher molecular weight is a foundational difference when selecting a lead-like or drug-like fragment for optimization, as it starts the compound in a distinct region of molecular property space.
